Cas no 62848-40-2 (1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-)
62848-40-2 structure
Product Name:1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-
CAS No:62848-40-2
MF:C10H15NO2
MW:181.231602907181
CID:429952
PubChem ID:71382260
Update Time:2025-04-19
1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-
- (4aS,8aR)-4a-methyl-4,5,6,7,8,8a-hexahydroisoquinoline-1,3-dione
- (4aS,8aR)-4a-Methylhexahydroisoquinoline-1,3(2H,4H)-dione
- DTXSID70804653
- 62848-40-2
-
- Inchi: 1S/C10H15NO2/c1-10-5-3-2-4-7(10)9(13)11-8(12)6-10/h7H,2-6H2,1H3,(H,11,12,13)/t7-,10-/m0/s1
- InChI Key: LARCIEGGOJHJOS-XVKPBYJWSA-N
- SMILES: O=C1[C@@H]2CCCC[C@@]2(C)CC(N1)=O
Computed Properties
- Exact Mass: 181.11035
- Monoisotopic Mass: 181.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
62848-40-2 (1,3(2H,4H)-Isoquinolinedione, hexahydro-4a-methyl-, trans-) Related Products
- 77-67-8(Ethosuximide)
- 64-65-3(Bemegride)
- 179683-97-7(2-Piperidinone,3,5-dimethyl-)
- 1497-19-4(2,5-Pyrrolidinedione,3-methyl-3-propyl-)
- 1123-40-6(4,4-dimethylpiperidine-2,6-dione)
- 1130-32-1(3,3-Pentamethylene Glutarimide)
- 39711-79-0(N-Ethyl-2-isopropyl-5-methylcyclohexanecarboxamide)
- 1444-94-6(octahydro-1H-isoindole-1,3-dione)
- 7506-66-3(cis-Hexahydro-1H-isoindole-1,3(2H)-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk